Cas no 80501-26-4 (CALCIUM DIACRYLATE)

CALCIUM DIACRYLATE structure
CALCIUM DIACRYLATE structure
Product name:CALCIUM DIACRYLATE
CAS No:80501-26-4
MF:C6H6CaO4
MW:182.18744134903
CID:891715

CALCIUM DIACRYLATE Chemical and Physical Properties

Names and Identifiers

    • CALCIUM DIACRYLATE
    • 2-Propenoic acid, calcium salt (2:1)
    • Einecs 228-547-2
    • Inchi: 1S/2C3H4O2.Ca/c2*1-2-3(4)5;/h2*2H,1H2,(H,4,5);/q;;+2/p-2
    • InChI Key: TXTCTCUXLQYGLA-UHFFFAOYSA-L
    • SMILES: [Ca+2].C([O-])(=O)C=C.C([O-])(=O)C=C

Computed Properties

  • Exact Mass: 181.989
  • Monoisotopic Mass: 181.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 50.4
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3A^2

Experimental Properties

  • Density: 1.063
  • Melting Point: 12.5 deg C
  • Boiling Point: 141°C at 760 mmHg
  • Flash Point: 61.6°C
  • PSA: 52.60000
  • LogP: 0.35980

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